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Compound of Interest

Compound Name: 3-Cyanophenol

Cat. No.: B046033

Technical Support Center: 3-Cyanophenol

This technical support center provides best practices for the storage and handling of 3-
Cyanophenol, along with troubleshooting guides and frequently asked questions (FAQSs) for
researchers, scientists, and drug development professionals.

Storage and Handling Data

Proper storage and handling are crucial for maintaining the integrity and safety of 3-
Cyanophenol.

Table 1: Physical and Chemical Properties of 3-Cyanophenol
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Property Value Citations

3-Hydroxybenzonitrile, m-
Synonyms . [1][2]
Hydroxybenzonitrile

CAS Number 873-62-1
Molecular Formula C7HsNO [11[2]
Molecular Weight 119.12 g/mol [2]

Almost white to light brown
Appearance ) [1103114]
crystalline powder

Melting Point 78-81 °C (lit.) [3]
Solubility Slightly soluble in water [3114]
pKa 8.61 (at 25°C) [3114]

Table 2: Recommended Storage and Handling Conditions
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Parameter Recommendation Citations

Storage Temperature Room Temperature [31[5]

Store under an inert
Atmosphere [3][5]
atmosphere.

Keep containers tightly closed
in a dry, cool, and well-

Storage Location ] [1]
ventilated place. Store locked

up.

- ] Excess heat, dust formation,
Conditions to Avoid , _ [1]
and incompatible products.

Incompatible Materials Strong oxidizing agents. [1][6]

Under combustion, may
produce carbon monoxide
- (CO), carbon dioxide (COz2),
Hazardous Decomposition ) ) [1][617]
and nitrogen oxides (NOX).
Hydrogen cyanide (HCN) may

also be emitted.

Frequently Asked Questions (FAQSs)
Storage

Q1: What are the ideal storage conditions for 3-Cyanophenol? Al: 3-Cyanophenol should be
stored at room temperature in a dry, cool, and well-ventilated area under an inert atmosphere.
[3][5] The container should be kept tightly closed to prevent moisture absorption and
contamination.[1] It is also recommended to store it in a locked-up location.[1]

Q2: Does 3-Cyanophenol have a defined shelf life? A2: While specific shelf-life data is not
always available, the stability of the compound depends on proper storage.[8] If a retest or
expiration date is not provided on the Certificate of Analysis, the product's performance should
be routinely monitored.[8] Degradation can be accelerated by exposure to heat, light, or
incompatible materials.[1][9]
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Q3: What are the visual signs of 3-Cyanophenol degradation? A3: Signs of degradation may
include a significant change in color from its typical almost white to light brown appearance,
clumping of the powder (indicating moisture uptake), or a noticeable change in odor.

Handling & Safety

Q4: What personal protective equipment (PPE) is required when handling 3-Cyanophenol?
A4: When handling 3-Cyanophenol, it is essential to use appropriate PPE. This includes
chemical safety goggles or a face shield, protective gloves, and a lab coat or protective
clothing.[1] Work should be conducted in a chemical fume hood to avoid inhalation of dust.[1] If
there is a risk of exceeding exposure limits, a NIOSH/MSHA approved respirator is necessary.

[1]

Q5: What are the primary hazards associated with 3-Cyanophenol exposure? A5: 3-
Cyanophenol is harmful if swallowed, in contact with skin, or inhaled.[1] It causes skin
irritation, serious eye irritation, and may cause respiratory irritation.[1][2]

Q6: What should | do in case of accidental exposure? A6:

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes and remove contaminated clothing.[1] Seek medical attention if irritation occurs.

[1]

o Eye Contact: Immediately rinse eyes cautiously with water for several minutes, removing
contact lenses if present and easy to do.[1] Continue rinsing for at least 15 minutes and get
immediate medical attention.[1]

 Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for
breathing.[1] Call a poison center or doctor if you feel unwell.[1]

 Ingestion: Rinse the mouth with water. Do NOT induce vomiting.[1] Call a physician or poison
control center immediately.[1]

Disposal

Q7: How should I dispose of 3-Cyanophenol waste? A7: 3-Cyanophenol and its containers
must be disposed of as hazardous waste.[1] Disposal should be carried out at an approved
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waste disposal plant.[1] Always consult and comply with local, regional, and national hazardous
waste regulations for complete and accurate classification and disposal procedures.[1][10] Do
not empty into drains.[1]

Troubleshooting Guide

Q1: My experiment involving 3-Cyanophenol is yielding unexpected results or low purity. What
could be the cause? Al: Several factors could be at play:

o Compound Degradation: Verify the appearance of your 3-Cyanophenol. If it has discolored
or clumped, it may have degraded due to improper storage. Consider using a fresh batch.

» Contamination: Ensure all glassware is clean and dry. Contamination from previous reactions
or cleaning agents can interfere with your experiment.

e Incompatible Reagents: 3-Cyanophenol is incompatible with strong oxidizing agents.[1][6]
Review your reaction scheme to ensure no incompatible materials are being used.

Q2: | observed a color change in my reaction mixture that was not expected. What should | do?
A2: An unexpected color change can indicate a side reaction or decomposition.

» Stop the Reaction: If safe to do so, stop heating or adding reagents.

o Analyze the Mixture: If possible, take a small, quenched sample for analysis (e.g., TLC, LC-
MS) to identify potential byproducts.

o Review Conditions: Re-evaluate your experimental parameters, including temperature,
solvent, and the purity of all reagents. The decomposition of 3-Cyanophenol can be
triggered by excess heat.[1]

Q3: I have spilled a small amount of 3-Cyanophenol powder in the lab. What is the correct
cleanup procedure? A3: For a minor spill of solid 3-Cyanophenol:

o Ensure Safety: Make sure you are wearing the appropriate PPE, including gloves, safety
goggles, and a lab coat.[10]

» Contain the Spill: Prevent the powder from becoming airborne.[11]
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o Clean Up: Carefully sweep or scoop the solid material into a suitable, labeled container for
hazardous waste disposal.[1][12] Avoid creating dust.[1]

o Decontaminate: Wipe the spill area with a damp cloth or paper towel. Dispose of the
cleaning materials as hazardous waste.[12]

e Report: Inform your lab supervisor and report the spill according to your institution's
protocols.[13]

Visual Guides and Workflows
Personal Protective Equipment (PPE) Selection Logic

The following diagram illustrates the decision-making process for selecting the appropriate PPE
when working with 3-Cyanophenol.
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PPE Selection for 3-Cyanophenol

Handling Solid
3-Cyanophenol?

(or risk of dust)

Add Respirator
(N95 or higher)

Standard PPE:

- Safety Goggles
- Lab Coat
- Nitrile Gloves

Click to download full resolution via product page

Diagram 1: Logic for selecting appropriate PPE.

Workflow for Handling a 3-Cyanophenol Spill

Cyanophenol.

This workflow outlines the step-by-step procedure for safely managing a spill of 3-
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3-Cyanophenol Spill Response Workflow
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and assess spill size

'

Don appropriate PPE
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'

Prevent spread
and dust generation

'

Carefully sweep solid into
a labeled hazardous waste container

'

Clean spill area
with a damp cloth

'

Dispose of all contaminated
materials as hazardous waste

Report spill to supervisor
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Diagram 2: Step-by-step spill response procedure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b046033?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC110820100&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/3-Cyanophenol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6270283.htm
https://www.chemwhat.com/3-cyanophenol-cas-873-62-1/
https://m.chemicalbook.com/ProductChemicalPropertiesCB6270283_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC110831000&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/PC1137_msds.pdf
https://www.sigmaaldrich.com/JP/ja/product/aldrich/c94009
https://pubmed.ncbi.nlm.nih.gov/15103679/
https://pubmed.ncbi.nlm.nih.gov/15103679/
https://www.jk-sci.com/blogs/resource-center/chemical-spill-cleanup-procedures
https://www.qmul.ac.uk/hsd/media/hsd/documents/QMUL_HS_133a-Laboratory-Chemical-Solvent-Biological-Spill_Emergency-Protocol_Clean-up-guidance.pdf
https://ehs.utk.edu/wp-content/uploads/2017/06/Hazardous-Waste-Spill-Cleanup.pdf
https://riskmanagement.sites.olt.ubc.ca/files/2015/11/Lab-Spill-Clean-Up-Procedure_0.pdf
https://www.benchchem.com/product/b046033#3-cyanophenol-storage-and-handling-best-practices
https://www.benchchem.com/product/b046033#3-cyanophenol-storage-and-handling-best-practices
https://www.benchchem.com/product/b046033#3-cyanophenol-storage-and-handling-best-practices
https://www.benchchem.com/product/b046033#3-cyanophenol-storage-and-handling-best-practices
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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